Cas no 63314-58-9 (4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 63314-58-9
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• CID: 529560
• PubChem ID: 2055391
• Update Time: 2026-04-29

4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(4-methylphenyl)-5-phenyl-
• 4-(4-methylphenyl)-3-phenyl-1H-1,2,4-triazole-5-thione
• 4-(4-METHYLPHENYL)-5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-(4-methylphenyl)-5-phenyl-1,2,4-triazole-3-thiol
• 5-phenyl-4-(p-tolyl)-1,2,4-triazole-3-thione
• 5-Phenyl-4-p-tolyl-2,4-dihydro-[1,2,4]triazol-3-thion
• 5-phenyl-4-p-tolyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-Phenyl-4-p-tolyl-4H-[1,2,4]triazole-3-thiol
• 4-(4-Methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

• Inchi： InChI=1S/C15H13N3S/c1-11-7-9-13(10-8-11)18-14(16-17-15(18)19)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,19)
• InChI Key： KBHKRHWQRBASFL-UHFFFAOYSA-N
• SMILES： SC1=NN=C(C2=CC=CC=C2)N1C3=CC=C(C)C=C3

Computed Properties

• Exact Mass: 267.08300
• Monoisotopic Mass: 267.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.23
• Boiling Point: 397.2°C at 760 mmHg
• Flash Point: 194°C
• Refractive Index: 1.673
• PSA: 69.51000
• LogP: 3.53140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles